Cas no 858770-05-5 ((2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate)

• Product name: (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate
• CAS No: 858770-05-5
• MF: C₂₂H₁₆O₆S
• MW: 408.423845291138
• CID: 5556011

(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate
• (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

• Inchi： 1S/C22H16O6S/c1-25-14-6-8-17(26-2)13(10-14)11-19-21(23)16-7-5-15(12-18(16)28-19)27-22(24)20-4-3-9-29-20/h3-12H,1-2H3
• InChI Key： BPFHJSNGASULNY-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4=CC(OC)=CC=C4OC)C(=O)C3=CC=2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

Introduction to (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate (CAS No. 858770-05-5)

(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate (CAS No. 858770-05-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzofurans, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₂₁H₁₈O₆S, and it has a molecular weight of 406.43 g/mol.

The (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate molecule is composed of a benzofuran core, a thiophene ring, and various functional groups including methoxy and carboxylate moieties. These structural elements contribute to its unique chemical properties and potential biological activities. The presence of the methoxy groups on the phenyl ring can enhance the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with cellular targets.

Recent studies have highlighted the potential therapeutic applications of (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties make it a promising candidate for the development of new drugs to treat inflammatory diseases and conditions associated with oxidative stress.

In addition to its anti-inflammatory and antioxidant activities, (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for further drug development in oncology.

The synthesis of (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate involves several steps, including the formation of the benzofuran core and the subsequent attachment of the thiophene ring and functional groups. The synthetic route is highly optimized to ensure high yields and purity, which are essential for its use in pharmaceutical research and development.

The physicochemical properties of (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

In preclinical studies, (2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-o xo - 3 -dihydro - 1 - benzofuran - 6 - yl thiophene - 2 - carboxy l ate has shown excellent safety profiles in animal models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (2Z)-2-(2,5-dimethoxyphenyl)methylidene - 3 - oxo - 3 - dihydro - 1 - benzofuran - 6 - yl thiophen e - 2 - carboxy l ate in human subjects. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic effects in patients with inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Ongoing phase II trials are focusing on optimizing dosing regimens and evaluating long-term safety.

The potential applications of (Z)- ( 6 -(thiophen e - 4 - car boxyla t o y l )benz o [ d ] ox azin e - 4(3H ) )m ethylene )diphen ylm ethan o l extend beyond inflammation and cancer. Researchers are also exploring its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, (Z)- (6 -(thiophen e -4-car boxyla t o y l )benz o [ d ] ox azin e -4(3H))m ethylene )diphen ylm ethan o l (CAS No. 858770–05–5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.